
CAS number 13674-84-5 physical and chemical
data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tris(3-chloropropyl) phosphate

Cat. No.: B166889 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Tris(2-chloro-1-

methylethyl) phosphate (CAS 13674-84-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris(2-chloro-1-methylethyl) phosphate, commonly referred to as TCPP, is a chlorinated

organophosphate ester with the CAS registry number 13674-84-5.[1][2][3][4][5][6] It is widely

utilized as an additive flame retardant in a variety of commercial and industrial products.[3][5][7]

[8] This technical guide provides a comprehensive overview of the physical and chemical

properties of TCPP, intended to serve as a crucial resource for professionals in research, safety

assessment, and materials science. The commercial product is typically a complex mixture of

isomers.[6] The primary isomer is tris(2-chloro-1-methylethyl) phosphate, which constitutes 50-

85% of the mixture.

Chemical Identity
Chemical Name: Tris(2-chloro-1-methylethyl) phosphate[9][1]

Synonyms: Tris(1-chloro-2-propyl) phosphate, TCPP, Tris(chloroisopropyl)phosphate[1][4][5]

[6][8]

Molecular Formula: C₉H₁₈Cl₃O₄P[1][2][4][5]
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Molecular Weight: 327.57 g/mol [9][1][2][4][5]

Physical Properties
The physical characteristics of Tris(2-chloro-1-methylethyl) phosphate are summarized in the

table below. These properties are essential for understanding its behavior in various

environmental and industrial settings.
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Property Value Source

Appearance
Clear, colorless to light yellow,

viscous liquid
[2][3][4][5][8][10]

Odor Mild odor [9][2][3][4]

Melting Point -42 °C to -39.9 °C [9][1][3][4][11]

Boiling Point 220 °C to 270 °C [9][1][3][4][11]

Decomposition Temperature

Decomposes above 200 °C,

with some sources indicating

decomposition at 244 °C.[3]

[12]

[3][12]

Density
Approximately 1.28 - 1.29

g/cm³ at 20-25 °C
[9][1][2][3][4][10][11][13][14]

Vapor Pressure
5.25E-05 mmHg at 25°C to < 3

hPa at 25 °C
[1]

Refractive Index 1.460 to 1.466 at 20 °C [9][1][2][3][4][8][10][11][13]

Viscosity 61 to 70 mPa·s at 25 °C [5][8][10][15]

Flash Point

Ranges from -218 °C to

>218°C (closed cup) have

been reported, indicating

variability in measurement

conditions or isomer

composition. A more consistent

value reported is around

185°C to 204°C.[9][1][2][3][4]

[5][11][13][16]

[9][1][2][3][4][5][11][13][16]

Autoignition Temperature >400 °C to >500°C

Partition Coefficient (log Pow) Approximately 2.32 - 3.04

Chemical Properties
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The chemical behavior of Tris(2-chloro-1-methylethyl) phosphate determines its application and

environmental fate.

Property Description Source

Solubility

Sparingly soluble in water, with

reported values of <0.1 g/100

mL at 19.5 °C and 1.6 g/L at 20

°C.[1][2][3][4] It is soluble in

many organic solvents such as

DMSO and methanol (slightly),

benzene, alcohol, ester, and

carbon tetrachloride.[9][1][2][3]

[4][8]

[9][1][2][3][4][8]

Stability

The compound is stable under

normal storage conditions but

is sensitive to moisture.[9][1][2]

[3][4] It has good thermal

stability but decomposes at

elevated temperatures.[3]

[1][2][3][4]

Reactivity

It may hydrolyze under acidic

or alkaline conditions.[2] It is

incompatible with strong

oxidizing agents, strong acids,

and strong bases.[16]

[2][16]

Hazardous Decomposition

Products

When heated to

decomposition, it can release

toxic and corrosive fumes

including carbon oxides (CO,

CO₂), hydrogen chloride gas,

and phosphorus oxides.[3][16]

[3][16]

Experimental Protocols
Detailed experimental protocols for the determination of the physio-chemical properties listed

above are not extensively available in the public domain. However, a general synthesis method
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is described.

Synthesis of Tris(2-chloro-1-methylethyl) phosphate
A common industrial synthesis involves the reaction of phosphorus oxychloride with propylene

oxide.[6] The following is a generalized representation of this process:

Reaction: Phosphorus oxychloride is reacted with an excess of propylene oxide. This

reaction is typically catalyzed.

Purification: The resulting crude product is then purified, which may involve washing steps to

remove unreacted starting materials and byproducts.

Final Product: The final product is a mixture of isomers, with tris(2-chloro-1-methylethyl)

phosphate being the major component.[6]

Visualizations
Chemical Structure and Isomers
The commercial product of TCPP is a mixture of several isomers. The primary isomers are

depicted below to illustrate the structural variations.
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Primary Isomer (Tris(2-chloro-1-methylethyl) phosphate)
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Caption: Structure of the primary isomer of TCPP.
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Synthesis Pathway
The synthesis of TCPP can be visualized as a reaction between phosphorus oxychloride and

propylene oxide.

Phosphorus Oxychloride (POCl₃)

Reaction

Propylene Oxide

Crude TCPP Mixture Purification Final TCPP Product (Isomer Mixture)

Click to download full resolution via product page

Caption: Generalized synthesis pathway for TCPP.

Reactivity and Decomposition Logic
This diagram illustrates the conditions leading to the breakdown of TCPP and the resulting

products.

Tris(2-chloro-1-methylethyl) phosphate

Decomposition / Hydrolysis

Conditions:
- High Temperature (>200°C)
- Acidic/Alkaline Environment

Decomposition Products:
- Carbon Oxides (CO, CO₂)
- Hydrogen Chloride (HCl)

- Phosphorus Oxides

Click to download full resolution via product page

Caption: Logical flow of TCPP decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166889#cas-number-13674-84-5-physical-and-
chemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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